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Compound of Interest

Compound Name: Ponericin-W-like 322

Cat. No.: B1576777

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponericin-W-like 321 is an antimicrobial peptide (AMP) originally identified in the venom of the
Chinese swimming scorpion, Lychas mucronatus[1][2]. As a member of the Ponericin family, it
exhibits both antibacterial and antifungal properties[1]. This document provides a detailed
overview of its primary structure and key physicochemical characteristics, along with the
common experimental methodologies employed for their determination. Ponericins are
classified into three main families (G, W, and L) based on their primary structure similarities,
with Ponericin-W peptides showing resemblances to gaegurins and melittin[3][4].

Primary Structure

The primary structure of Ponericin-W-like 321 consists of a 24-amino acid sequence.

Sequence: Phe-Gly-Ser-Leu-Phe-Ser-Leu-Gly-Ser-Lys-Leu-Leu-Pro-Ser-Val-Phe-Lys-Leu-Phe-
Ser-Arg-Lys-Lys-GIn[1]

One-Letter Code: FGSLFSLGSKLLPSVFKLFSRKKQ

Physicochemical Properties
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A summary of the known quantitative data for synthetically produced Ponericin-W-like 321 is
presented in the table below.

Property Value Reference
Length (amino acids) 24 [1]
Peptide Purity (HPLC) 95.5% [1]

Synthetic (Originally found in
Source [11[2]
Lychas mucronatus)

Form Lyophilized Powder [1]

Biological Activity Antibacterial, Antifungal [1]

Experimental Protocols

The determination of the primary structure and purity of peptides like Ponericin-W-like 321
typically involves a combination of the following established methodologies.

Peptide Purification: Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC)

To isolate and purify the peptide to a high degree, RP-HPLC is a standard procedure.

Sample Preparation: The crude synthetic peptide or venom extract is dissolved in a suitable
aqueous solvent, often containing a small amount of trifluoroacetic acid (TFA).

o Chromatographic Separation: The sample is injected into an HPLC system equipped with a
C18 reverse-phase column.

o Elution Gradient: A gradient of increasing organic solvent concentration (e.g., acetonitrile in
water with 0.1% TFA) is used to elute the bound peptides. The elution profile is monitored by
UV absorbance, typically at 214 nm and 280 nm.

o Fraction Collection: Fractions corresponding to the major peptide peak are collected.
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o Purity Analysis: The purity of the collected fraction is assessed by re-injecting a small amount
onto the HPLC and observing a single, sharp peak. The purity of Ponericin-W-like 321 has
been determined to be 95.5% using this method[1].

Primary Structure Determination: Edman Degradation
and Mass Spectrometry

The precise amino acid sequence is determined using a combination of Edman degradation
and mass spectrometry.

o Edman Degradation: This method sequentially removes one amino acid at a time from the N-
terminus of the peptide. Each removed residue is then identified by chromatography. This
process is repeated to determine the sequence of the entire peptide.

e Mass Spectrometry (e.g., MALDI-TOF or ESI-MS): This technique is used to determine the
total molecular weight of the peptide with high accuracy. The experimentally determined
mass can be compared to the theoretical mass calculated from the sequence obtained by
Edman degradation to confirm the result. Fragmentation analysis (MS/MS) can also be
performed to yield sequence information.

Visualization of the Primary Structure

The linear sequence of amino acids in Ponericin-W-like 321 is a fundamental determinant of its

structure and function.
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Caption: Linear amino acid sequence of Ponericin-W-like 321.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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